Cas no 1007211-25-7 ((4-chloro-2-pyridinyl)(4-methyl-1-piperazinyl)-Methanone)

• Product Name: (4-chloro-2-pyridinyl)(4-methyl-1-piperazinyl)-Methanone
• CAS No: 1007211-25-7
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 1096064
• PubChem ID: 43088316
• Update Time: 2025-04-20

(4-chloro-2-pyridinyl)(4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-pyridinyl)(4-methyl-1-piperazinyl)-Methanone
• (4-chloro-pyridin-2-yl)-(4-methyl-piperazin-1-yl)-methanone
• CZHJQQKAQRRNOQ-UHFFFAOYSA-N
• 1007211-25-7
• (4-Chloro-2-pyridinyl)(4-methyl-1-piperazinyl)methanone
• SCHEMBL2377375
• DB-388947
• AKOS009074000

• Inchi： 1S/C11H14ClN3O/c1-14-4-6-15(7-5-14)11(16)10-8-9(12)2-3-13-10/h2-3,8H,4-7H2,1H3
• InChI Key： CZHJQQKAQRRNOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 239.0825398g/mol
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.4Ų